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Compound of Interest

Compound Name: Triticonazole

Cat. No.: B8074066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical structure,

physicochemical properties, and mechanism of action of Triticonazole. It includes detailed

experimental protocols for its analysis and a summary of its key quantitative data.

Chemical Structure and Identity
Triticonazole, a member of the triazole class of fungicides, is chemically designated as (5E)-5-

[(4-chlorophenyl)methylidene]-2,2-dimethyl-1-(1,2,4-triazol-1-ylmethyl)cyclopentan-1-ol[1]. Its

molecular formula is C₁₇H₂₀ClN₃O[1][2]. The structure features a cyclopentanol core

substituted with a 1,2,4-triazol-1-ylmethyl group, a 4-chlorobenzylidene group, and two methyl

groups at the C2 position[1].

Triticonazole is a chiral compound and exists as a racemic mixture of two stereoisomers: (R)-

and (S)-triticonazole[3]. These enantiomers exhibit different biological activities, with the (R)-

isomer being at least three times more potent as a fungicide than the (S)-isomer[3].
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Homogenized Sample
(5g Plant/Soil)

Add 10mL Acetonitrile
Add 10mL Water

Add 4g MgSO4 + 1g CH3COONa

Vortex Mix
Centrifuge (4000 rpm, 10 min)

Collect Acetonitrile Supernatant

Dispersive SPE (d-SPE) Cleanup
Add 750mg MgSO4

Add 150mg PSA
Add 50mg Carbon Sorbent

Vortex Mix
Centrifuge

Collect Final Extract

GC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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